Azepan-1-yl-piperazin-1-yl-methanone
Description
Azepan-1-yl-piperazin-1-yl-methanone, also known as AZP-PM, is an organic compound with a wide range of applications. It is a versatile molecule that can be used in a variety of ways, ranging from synthesis and research to medical and industrial applications. AZP-PM is a powerful tool for scientists and researchers due to its unique properties and ability to be used in various experiments and applications.
Scientific Research Applications
Proteomics Research
Azepan-1-yl-piperazin-1-yl-methanone: is utilized in proteomics research, where it serves as a biochemical tool for the study of protein expression and function . Its molecular properties facilitate the identification and quantification of proteins, which is crucial in understanding biological processes and disease mechanisms.
Biochemical Assays
This compound is involved in biochemical assays that are essential for discovering interactions between drugs and their targets . It helps in the development of assays that can measure enzyme activity, receptor binding, and other biochemical functions.
Pharmaceutical Development
In pharmaceutical research, Azepan-1-yl-piperazin-1-yl-methanone plays a role in the synthesis of potential therapeutic agents . It is used to create novel compounds with potential medicinal properties, aiding in drug design and discovery.
Chemical Synthesis
The compound is a key intermediate in chemical synthesis processes. It is used to build complex molecules for various industrial applications, including the development of new materials and active pharmaceutical ingredients .
Molecular Biology
Azepan-1-yl-piperazin-1-yl-methanone: is used in molecular biology research to study gene expression and regulation . It can be a part of the reagents used in cloning, sequencing, and analyzing genetic material.
Neurological Research
Due to its structural similarity to compounds that interact with the central nervous system, this chemical is used in neurological research to study brain function and disorders . It may help in understanding the mechanisms of diseases like Alzheimer’s and Parkinson’s.
Material Science
Researchers use Azepan-1-yl-piperazin-1-yl-methanone in material science to develop new materials with specific properties. It can be a precursor to polymers and other advanced materials with applications in electronics, coatings, and nanotechnology .
Analytical Chemistry
In analytical chemistry, this compound is used as a standard or reference material when calibrating instruments or developing new analytical methods . Its well-defined properties make it suitable for use in high-performance liquid chromatography (HPLC) and mass spectrometry.
properties
IUPAC Name |
azepan-1-yl(piperazin-1-yl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c15-11(14-9-5-12-6-10-14)13-7-3-1-2-4-8-13/h12H,1-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JUXPKLBIQOHCHE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCN(CC1)C(=O)N2CCNCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20388150 |
Source
|
| Record name | Azepan-1-yl-piperazin-1-yl-methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20388150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41340-91-4 |
Source
|
| Record name | Azepan-1-yl-piperazin-1-yl-methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20388150 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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